Cas no 2168347-64-4 (2-(Difluoromethyl)-6-fluoroimidazo[1,2-a]pyridine-3-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-6-fluoroimidazo[1,2-a]pyridine-3-carboxylic acid
• CAS No: 2168347-64-4
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 5222931
• Update Time: 2026-03-07

2-(Difluoromethyl)-6-fluoroimidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoroimidazo[1,2-a]pyridine-3-carboxylic acid

• Inchi： 1S/C9H5F3N2O2/c10-4-1-2-5-13-6(8(11)12)7(9(15)16)14(5)3-4/h1-3,8H,(H,15,16)
• InChI Key： WBVOJRHXGJYEKA-UHFFFAOYSA-N
• SMILES： C12=NC(C(F)F)=C(C(O)=O)N1C=C(F)C=C2

Additional information on 2-(Difluoromethyl)-6-fluoroimidazo[1,2-a]pyridine-3-carboxylic acid

2-(Difluoromethyl)-6-fluoroimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 2168347-64-4): A Comprehensive Overview

2-(Difluoromethyl)-6-fluoroimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 2168347-64-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The difluoromethyl and fluoro substituents in the structure of 2-(difluoromethyl)-6-fluoroimidazo[1,2-a]pyridine-3-carboxylic acid play crucial roles in modulating its pharmacological properties. The introduction of these fluorine atoms enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for drug development. Recent studies have shown that fluorinated compounds often exhibit improved bioavailability and reduced toxicity compared to their non-fluorinated counterparts.

In terms of its chemical structure, 2-(difluoromethyl)-6-fluoroimidazo[1,2-a]pyridine-3-carboxylic acid features a imidazopyridine core with a carboxylic acid group at the C-3 position. The imidazopyridine scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. The carboxylic acid group adds an additional layer of complexity and functionality to the molecule, potentially enhancing its binding affinity and selectivity.

Recent research has focused on the biological activities of 2-(difluoromethyl)-6-fluoroimidazo[1,2-a]pyridine-3-carboxylic acid. Studies have demonstrated its potent anti-inflammatory effects, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary data suggest that this compound may have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. These findings have sparked interest in exploring its potential as a therapeutic agent for various inflammatory and cancer-related diseases.

The synthesis of 2-(difluoromethyl)-6-fluoroimidazo[1,2-a]pyridine-3-carboxylic acid involves several steps, including the formation of the imidazopyridine core and the introduction of the difluoromethyl and fluoro substituents. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the reaction of a suitable pyridine derivative with an imidazole precursor, followed by functionalization steps to introduce the desired substituents.

Pharmacokinetic studies have shown that 2-(difluoromethyl)-6-fluoroimidazo[1,2-a]pyridine-3-carboxylic acid exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics make it suitable for further development as an oral therapeutic agent. However, further preclinical studies are necessary to fully evaluate its safety and efficacy before advancing to clinical trials.

In conclusion, 2-(difluoromethyl)-6-fluoroimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 2168347-64-4) is a promising compound with a unique chemical structure and potential therapeutic applications. Its anti-inflammatory and anti-cancer properties make it an attractive candidate for drug development. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological profile for clinical use.